Bis-pyrazolone-based dysprosium(iii) complexes: zero-field single-molecule magnet behavior in the [2 × 2] grid Dy III4 cluster†
CrystEngComm Pub Date: 2022-08-29 DOI: 10.1039/D2CE01067D
Abstract
We assembled two new Dy(III) compounds, [Dy4(L1)4(OH)4]·2CH3OH (1) and [Dy2(L2)2(HL2)2(CH3CN)2]N(C2H5)3 (2) (where H2L1 and H2L2 are methyl- and p-tolyl-substituted ligands, respectively) using bis-pyrazolone carbohydrazide-based multi-dentate hydrazone ligands. Structurally, the ligands coordinated with the Dy(III) spin centers in eight coordination environments in two ways. While four deprotonated L1 ligands with carbonyl oxygen (μ2-Ocarbonyl) and four hydroxyl (μ2-OH−) as bridging motifs afforded [2 × 2] grid 1 with un-symmetric adjacent centers, the two partially deprotonated HL2 and two deprotonated L2 ligands, as well as two coordinated solvents, afforded defected helicate-like compound 2 with symmetric adjacent centers. Interestingly, the p-tolyl-substituted ligand generates di-nuclear compound 2 with C2v symmetry, while the methyl-substituted ligand produces tetra-nuclear compound 1 with D2d symmetry. Magnetic analyses revealed that compound 1 exhibited a zero-field single-molecule magnet (SMM) behavior with a temperature-dependent multi-step relaxation of the magnetization consistent with the presence of independent centers with slightly different coordination geometries owing to the asymmetric μ2-Ocarbonyl and μ2-OH− bridging motifs. However, the absence of the above bridging motifs, as well as the involvement of an extra third anionic pyrazolone oxygen (Opyrazolone) and solvents in the coordination environment creating centrosymmetric centers, led to magnetically unfavorable conditions that exhibit slow magnetic relaxation under zero applied field in compound 2.
![Graphical abstract: Bis-pyrazolone-based dysprosium(iii) complexes: zero-field single-molecule magnet behavior in the [2 × 2] grid DyIII4 cluster](http://scimg.chem960.com/usr/1/D2CE01067D.jpg)
![Bis-pyrazolone-based dysprosium(iii) complexes: zero-field single-molecule magnet behavior in the [2 × 2] grid Dy
III4 cluster†](https://scimg.chem960.com/usr/1/D2CE01067D.jpg)
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